Cas no 934586-48-8 (N-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine)

• Product Name: N-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine
• CAS No: 934586-48-8
• MF: C₁₇H₂₈BNO₂
• MW: 289.220725059509
• CID: 1069543
• PubChem ID: 44121516
• Update Time: 2025-04-20

N-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine
• methyl(propan-2-yl){[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}amine
• AKOS000265868
• starbld0017984
• 934586-48-8
• N-methyl-N-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]propan-2-amine
• SB82205
• N-Methyl-N-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)propan-2-amine
• isopropyl(methyl)[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine
• ALBB-019212

• MDL： MFCD14280322
• Inchi： 1S/C17H28BNO2/c1-13(2)19(7)12-14-10-8-9-11-15(14)18-20-16(3,4)17(5,6)21-18/h8-11,13H,12H2,1-7H3
• InChI Key： ORRFUGSTPKCBFT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2CN(C)C(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.2213093g/mol
• Monoisotopic Mass: 289.2213093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų